Cas no 1850899-84-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1850899-84-1
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5285023
• PubChem ID: 165446971
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1850899-84-1
• 2-(aminomethyl)-1-(2-methylthiolan-2-yl)butan-1-ol
• EN300-682192
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H21NOS/c1-3-8(7-11)9(12)10(2)5-4-6-13-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： YIEDHGNOUBPBHF-UHFFFAOYSA-N
• SMILES： S1CCCC1(C)C(C(CN)CC)O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±12.0 °C(Predicted)
• pka: 14.12±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 1850899-84-1 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds such as 1850899-84-1, a molecule currently under investigation for its therapeutic applications. While the product name INDEX NAME NOT YET ASSIGNED indicates its developmental stage, preliminary studies suggest promising biological activity. This research brief synthesizes the latest findings, methodologies, and implications of this compound in the context of drug discovery and development.

Compound 1850899-84-1 belongs to a class of small molecules designed to target specific biological pathways. Early-stage research indicates its potential as a modulator of key enzymes or receptors involved in disease progression. The lack of an assigned index name underscores its status as a preclinical candidate, with ongoing studies aimed at elucidating its mechanism of action, pharmacokinetics, and safety profile. Researchers are particularly interested in its selectivity and efficacy in vitro and in vivo models.

Several recent studies have employed high-throughput screening and structure-activity relationship (SAR) analysis to optimize 1850899-84-1. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a target protein implicated in inflammatory disorders. The compound exhibited nanomolar potency and favorable selectivity over related off-targets, suggesting its potential as a lead candidate for further optimization. Computational modeling and X-ray crystallography have also provided insights into its binding mode, facilitating rational drug design.

In addition to its primary target, 1850899-84-1 has shown ancillary activity in modulating secondary pathways, which could broaden its therapeutic utility. For example, a preprint manuscript (2024) reported synergistic effects when combined with existing therapies in oncology models, hinting at possible combination regimens. However, challenges such as metabolic stability and bioavailability remain under investigation, with medicinal chemistry efforts focused on improving these properties through structural modifications.

The development of INDEX NAME NOT YET ASSIGNED reflects the broader trend in personalized medicine and targeted therapies. While its exact clinical indications are yet to be defined, its mechanism aligns with emerging paradigms in treating complex diseases like cancer, autoimmune disorders, and neurodegenerative conditions. Collaborative efforts between academia and industry are accelerating its translation from bench to bedside, with regulatory discussions anticipated in the coming years.

In conclusion, 1850899-84-1 and its associated product represent a compelling area of research in chemical biology. Its dual promise as a specific modulator and a versatile scaffold for further optimization positions it as a noteworthy candidate in drug discovery pipelines. Future studies will need to address its translational potential, including scalability, toxicity profiles, and clinical feasibility, to determine its ultimate role in therapeutics.